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Sonolisib irreversible pan-isoform PI3K
inhibition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sonolisib

CAS No.: 502632-66-8

Cat. No.: S548420

Molecular & Mechanistic Profile

Property Description
CAS Number 502632-66-8 [1]
Chemical C29H3s5NOs [1]
Formula

Molecular Weight  525.59 g/mol [1]

Mechanism of Irreversible, pan-isoform PI3K inhibitor [2] [1]
Action
Primary Effect Inhibits production of phosphatidylinositol-3,4,5-trisphosphate (PIP3) and blocks

PI3K/Akt signaling pathway [1]

Biochemical Inhibition Data (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) of Sonolisib against

different Class I PI3K isoforms, demonstrating its pan-isoform activity.
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PI3K Isoform IC50 (nM)
p110a (PIK3CA) 0.1 nM [1]
p110y (PIK3CG) 1.0 nM [1]
p1103 (PIK3CD) 2.9 nM [1]
p110B (PIK3CB) >300 nM [2]

Note: The high IC50 for the p110p isoform indicates significantly weaker inhibition compared to the other

isoforms [2].

Mechanism of Action & Pathway

Sonolisib functions as an irreversible inhibitor of Class I Phosphoinositide 3-Kinases (PI3Ks) [1]. It
potently inhibits the p110a, y, and & catalytic subunits, thereby blocking the conversion of
phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This
prevents the recruitment and activation of AKT and its downstream effectors in the mTOR signaling

pathway, which are crucial for cell survival, growth, and proliferation [3] [4].

The diagram below illustrates the core PI3K/AKT/mTOR signaling pathway and the site of Sonelisib's

action.
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The PI3K/AKT/mTOR pathway and Sonolisib's inhibitory action. Sonolisib irreversibly inhibits PI3K,

blocking the signal that drives cancer cell processes.

Research Context & Limitations
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e Therapeutic Investigation: Sonolisib has been evaluated in clinical trials for solid tumors, but its
further development, like many pan-PI3K inhibitors, has been hampered by on-target toxicities [2].

¢ Information Limitations: The available search results lack detailed experimental protocols (e.g.,
specific cell culture conditions, in vivo dosing regimens, Western blot antibodies/conditions) and
comprehensive preclinical data. The provided IC50 for p110p is from a single source and should be
verified [2].

How to Proceed Further

To compile the in-depth technical guide you require, I suggest you:

e Consult Primary Literature: Search for original research papers on Sonolisib (PX-866) on
platforms like PubMed, using the CAS number (502632-66-8) for precise results.

¢ Review Clinical Trial Records: Check detailed results and study protocols on clinical trial registries
(e.g., ClinicalTrials.gov) using "PX-866" or "Sonolisib" as a keyword.

¢ Explore Specific Assays: The mentioned IC50 values likely come from specific kinase binding or
lipid kinase assays. Recreating these experiments would require sourcing detailed methods from
foundational papers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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irreversible-pan-isoform-pi3k-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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